N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide

• IUPAC Name: N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C14H11N3O3S/c18-12(17-14-15-5-6-21-14)8-16-13(19)11-7-9-3-1-2-4-10(9)20-11/h1-7H,8H2,(H,16,19)(H,15,17,18)
• InChI Key: QIGCFJMLSAKTCS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(O2)C(=O)NCC(=O)NC3=NC=CS3
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32 g/mol

Description

N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide, also known as OTAVA-BF-143, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzofuran derivatives and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide is not well understood. However, it has been proposed that the compound works by inhibiting various enzymes and proteins involved in cancer cell proliferation and inflammation. It has also been suggested that the compound may act by inducing oxidative stress, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating caspase-3 and caspase-9. It has also been shown to inhibit the growth of various bacterial and fungal strains by disrupting the cell membrane and inhibiting protein synthesis. Additionally, N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide has been found to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in macrophages.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide is its ease of synthesis and high purity. It can be easily prepared in large quantities, making it a cost-effective compound for scientific research. Additionally, the compound has shown promising results in various studies, making it a potential candidate for the development of new drugs. However, one of the limitations of N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide is its limited solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide. One possible direction is to investigate the compound's potential as a novel anticancer agent. Further studies can be conducted to elucidate the mechanism of action and optimize the compound's structure to improve its efficacy. Another potential direction is to explore the compound's antibacterial and antifungal properties, with the aim of developing new antibiotics. Finally, more research can be done to investigate the compound's anti-inflammatory properties and its potential use in the treatment of various inflammatory diseases.
Conclusion:
N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide is a promising compound that has shown potential in various scientific research applications. Its ease of synthesis, high purity, and promising results make it a potential candidate for the development of new drugs. Further research is needed to fully understand the compound's mechanism of action and to explore its potential in various fields.

Synthesis Methods

N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide can be synthesized using a straightforward procedure, which involves the reaction of 2-aminothiazole with 2-bromoacetylbenzofuran in the presence of a base such as potassium carbonate. The resulting product is then reacted with 2-cyanobenzamide to obtain N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide. The purity of the compound can be confirmed using various analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC.

Scientific Research Applications

N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide has been extensively used in scientific research for its various applications. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. It has also been found to inhibit the growth of various bacterial and fungal strains, making it a potential candidate for the development of new antibiotics. Additionally, N-[2-oxo-2-(1,3-thiazol-2-ylamino)ethyl]-1-benzofuran-2-carboxamide has been shown to have anti-inflammatory properties, which can be useful in the treatment of various inflammatory diseases.